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Compound of Interest

Compound Name: Benzyl-PEG18-alcohol

Cat. No.: B11929214

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Benzyl-PEG18-alcohol, a
bifunctional molecule increasingly utilized in pharmaceutical research and drug development.
This document details its chemical structure, a robust synthetic protocol, and key
physicochemical properties. The information presented is intended to support researchers in
the effective application of this versatile linker molecule.

Molecular Structure and Properties

Benzyl-PEG18-alcohol is a heterobifunctional linker molecule that consists of three key
components: a benzyl group, a hydrophilic polyethylene glycol (PEG) chain of 18 ethylene
glycol units, and a terminal primary alcohol. The benzyl group provides a stable, hydrophobic
handle, while the PEG chain imparts aqueous solubility and biocompatibility to the molecule.[1]
The terminal hydroxyl group offers a reactive site for further chemical modification, enabling its
use in the construction of more complex molecular architectures, such as in the synthesis of
Proteolysis Targeting Chimeras (PROTACS).

Physicochemical Properties

A summary of the key physicochemical properties of Benzyl-PEG18-alcohol and its parent
compound, benzyl alcohol, is provided in Table 1. The data for Benzyl-PEG18-alcohol is
based on available information and calculated values, while the properties of benzyl alcohol are
well-established.
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Table 1: Physicochemical Properties of Benzyl-PEG18-alcohol and Benzyl Alcohol

Property Benzyl-PEG18-alcohol Benzyl Alcohol
Molecular Formula C43H80019 C7H80
Molecular Weight 901.08 g/mol [1] 108.14 g/mol [2][3][4]

Expected to be a colorless to
Appearance pale yellow viscous oil or waxy  Colorless liquid
solid

] Moderately soluble in water
N Expected to be soluble in o
Solubility (approx. 4 g/100 mL); miscible
water, ethanol, and acetone )
with ethanol and ether

Boiling Point Not available 205.3 °C
Density Not available 1.044 g/cm3
Refractive Index Not available ~1.540

Note: Some properties for Benzyl-PEG18-alcohol are not readily available in the literature and
are estimated based on the properties of similar Benzyl-PEG-alcohol compounds.

Structural Diagram

The chemical structure of Benzyl-PEG18-alcohol is depicted below.
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HO-(CH2CH20)1s-H CeHsCH2Br Base (e.g., NaH)
(PEG18-diol) (Benzyl Bromide) 9
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Synthesis
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A

Quench with H20

Work-up
\

(Remove THF via Rotary EvaporatiorD

A4

Extract with DCM

A

[ Dry with Na2SO4 and Concentrate ]

Purifi‘:ation

Silica Gel Column Chromatography
(DCM/MeOH Gradient)

A4

C—\nalyze Fractions (TLC/LC»MSD

A4

Gombine Pure Fractions and Evaporate SolvenD

Pure Benzyl-PEG18-alcohol
\

>

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b11929214?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11929214?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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